Cas no 1804837-36-2 (4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine)
4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H6F4INO2/c1-15-7-6(13)4(3-9)2-5(14-7)16-8(10,11)12/h2H,3H2,1H3
- InChI Key: DZHOIGWIYXNFLJ-UHFFFAOYSA-N
- SMILES: IC1=C(N=C(C=C1CF)OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 229
- XLogP3: 3.5
- Topological Polar Surface Area: 31.4
4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093945-1g |
4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine |
1804837-36-2 | 97% | 1g |
$1,564.50 | 2022-04-01 |
4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine
Research Brief on 4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1804837-36-2)
In recent years, the compound 4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1804837-36-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
The compound is characterized by the presence of multiple functional groups, including a fluoromethyl, iodo, methoxy, and trifluoromethoxy substituents on a pyridine ring. These features make it a versatile intermediate for the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its role as a key building block in the synthesis of bioactive molecules, leveraging its reactivity and stability under various conditions.
A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of 4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine via a multi-step process involving halogenation and fluorination reactions. The researchers reported a high yield and purity, making it a viable candidate for large-scale production. Additionally, the compound's stability under physiological conditions was confirmed, which is crucial for its potential use in vivo.
Further investigations into its biological activity revealed promising results. In vitro assays demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzyme targets associated with neurodegenerative diseases. For instance, a derivative showed significant activity against acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. These findings suggest that 4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine could serve as a scaffold for developing next-generation AChE inhibitors.
Another area of interest is the compound's potential application in antimicrobial agents. A recent preprint on bioRxiv (2024) reported that certain analogs of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a target that remains underexploited in current antibiotics.
Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is focused on modifying the core structure to enhance these properties while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications.
In conclusion, 4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a compelling subject for future research. Continued exploration of its derivatives and mechanisms of action could yield novel therapeutics for challenging medical conditions.
1804837-36-2 (4-(Fluoromethyl)-3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)